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Compound of Interest

Compound Name: 3-Bromopyridine

Cat. No.: B030812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, storage, and

disposal of 3-Bromopyridine. Adherence to these guidelines is essential to mitigate risks and

ensure a safe laboratory environment for all personnel. This document summarizes key

quantitative data, outlines emergency procedures, and provides detailed protocols for the use

of this compound in research and development.

Chemical and Physical Properties
Proper identification and understanding of the physical properties of 3-Bromopyridine are

fundamental to its safe handling. This data is crucial for designing experiments and for risk

assessment in the laboratory.
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Property Value References

Molecular Formula C₅H₄BrN [1][2][3]

Molar Mass 158.00 g/mol [1][2]

Appearance Colorless to light yellow liquid [1][3][4]

Density 1.640 g/cm³ at 25 °C [1]

Melting Point -27 °C [1][5]

Boiling Point 173 °C [1]

Flash Point 51 - 52 °C (closed cup) [5][6][7]

Solubility in Water
Slightly soluble (31 g/L at 25

°C)
[5]

Vapor Pressure 1.75 mmHg [2]

Refractive Index n20/D 1.571

Hazard Identification and Classification
3-Bromopyridine is classified as a hazardous substance. Understanding its specific hazards is

critical for implementing appropriate safety measures. The following table summarizes its GHS

classification.
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Hazard Class Category Hazard Statement Signal Word

Flammable Liquids 3
H226: Flammable

liquid and vapor
Warning

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
Warning

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation
2

H319: Causes serious

eye irritation
Warning

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
Warning

References:[2][7][8]

Primary Hazards:

Flammable: 3-Bromopyridine is a flammable liquid and its vapors can form explosive

mixtures with air.[6][9] It should be kept away from heat, sparks, open flames, and other

ignition sources.[6][8]

Harmful if Swallowed: Ingestion of 3-Bromopyridine can be harmful.[2][8]

Irritant: It causes serious eye irritation and skin irritation.[2][8][9] It may also cause

respiratory irritation.[2][8]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to minimize exposure and

prevent accidents.

Engineering Controls
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Ventilation: All work with 3-Bromopyridine must be performed in a properly functioning

chemical fume hood to minimize inhalation exposure.[6][10]

Emergency Equipment: An emergency eyewash station and a safety shower must be readily

accessible in the immediate work area.[6][9][10]

Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting

equipment.[6][8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for preventing contact with 3-Bromopyridine.

PPE Type Specifications References

Eye/Face Protection

Chemical splash goggles or a

face shield meeting ANSI

Z87.1 or European Standard

EN166.

[6][9][10]

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Inspect gloves

before each use.

[8][9][10]

Body Protection

Flame-resistant lab coat, fully

buttoned. Appropriate

protective clothing to prevent

skin exposure.

[9][10]

Footwear Closed-toe, closed-heel shoes. [10]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if engineering

controls are not sufficient or

during emergency situations.

[6][9][10]

Handling Procedures
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Do not breathe vapors or mist.[6][8]

Avoid contact with skin, eyes, and clothing.[9]

Wash hands and any exposed skin thoroughly after handling.[8][9]

Do not eat, drink, or smoke when using this product.[8]

Use only non-sparking tools and take precautionary measures against static discharge.[6][8]

Ground and bond containers when transferring material.[8][9]

Storage Conditions
Store in a cool, dry, and well-ventilated area away from heat, sparks, and flame.[6][8][9]

Keep the container tightly closed.[6][8]

Store in a flammables-area.[6][9]

Store locked up.[6][8]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[6][8]

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for handling 3-Bromopyridine in a

laboratory setting, emphasizing safety at each step.
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Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
Exposure Route First-Aid Procedure References

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[8][9][10][11]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek medical

attention if irritation persists.

[8][9][10][11]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[8][9][10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

poison center or doctor

immediately.

[8][9][11]

Fire-Fighting Measures
Suitable Extinguishing Media: Dry chemical powder, carbon dioxide, and alcohol-resistant

foam.[8][9] Water spray can be used to cool fire-exposed containers.[8][9]

Unsuitable Extinguishing Media: Do not use a water jet or fog.[8]
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Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen bromide may be generated.[6][8] Vapors may

form explosive mixtures with air and can travel to a source of ignition and flash back.[6][9]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][8][9]

Accidental Release Measures
Personal Precautions: Evacuate the area.[8] Wear appropriate PPE, including respiratory

protection, chemical-resistant gloves, and eye protection.[8][10] Shut off all possible sources

of ignition.[8]

Environmental Precautions: Prevent the spillage from entering drains or waterways.[6][8]

Containment and Cleanup: Absorb the spill with an inert absorbent material (e.g., sand,

vermiculite, or universal binder).[6][9] Collect the absorbed material into a sealed, labeled

container for hazardous waste disposal.[9][10]

Hierarchy of Controls for Exposure Minimization
To effectively manage the risks associated with 3-Bromopyridine, a hierarchical approach to

control measures should be implemented. This strategy prioritizes the most effective and

reliable controls.
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Hierarchy of Controls for 3-Bromopyridine

Disposal Considerations
Waste Segregation: Dispose of 3-Bromopyridine and any contaminated materials as

hazardous waste.[12] It is crucial to segregate halogenated organic waste from non-

halogenated waste streams.[12][13]

Container Management: Collect waste in dedicated, clearly labeled, and sealed hazardous

waste containers.[12]

Disposal Method: Disposal must be carried out by a licensed hazardous waste disposal

company in accordance with all applicable federal, state, and local regulations.[8][12]

Empty Containers: Empty containers that held 3-Bromopyridine must be decontaminated

by triple-rinsing with a suitable solvent. The rinsate must be collected and disposed of as

hazardous liquid waste.[12]

Toxicological Information
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Acute Toxicity: 3-Bromopyridine is harmful if swallowed.[2][8] It causes skin and serious eye

irritation.[2][8] It may also cause respiratory system irritation.[2][8]

Chronic Effects: To the best of current knowledge, the chronic effects of this compound have

not been thoroughly investigated.[8]

Carcinogenicity, Mutagenicity, and Reproductive Effects: No data is available to classify 3-
Bromopyridine regarding its carcinogenic, mutagenic, or reproductive effects.[6][8]

This guide is intended to provide comprehensive safety information for the handling of 3-
Bromopyridine. It is not a substitute for a thorough risk assessment and the user's own

judgment. Always consult the most recent Safety Data Sheet (SDS) from the supplier before

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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